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Compound of Interest

Compound Name: 4-(Bromomethyl)quinoline

Cat. No.: B1600949

An In-Depth Technical Guide to 4-(Bromomethyl)quinoline: Properties, Reactivity, and
Applications

Introduction: The Versatile Quinoline Building Block

4-(Bromomethyl)quinoline is a heterocyclic organic compound featuring a quinoline core
substituted with a bromomethyl group at the 4-position.[1][2] Its significance in synthetic
chemistry stems from the high reactivity of the bromomethyl group, which acts as a potent
electrophilic handle. This reactivity, analogous to that of a benzylic bromide, is further
enhanced by the electron-withdrawing nature of the quinoline ring system. Consequently, 4-
(Bromomethyl)quinoline serves as a crucial and versatile building block for introducing the
quinoline-4-methyl moiety into a wide array of molecular architectures. This capability is
extensively leveraged by researchers in drug discovery and materials science, where the
quinoline scaffold is a well-established pharmacophore and a privileged structural motif found
in numerous biologically active compounds, including kinase inhibitors and antimalarial agents.

[3]14]

Physicochemical and Structural Properties

A comprehensive understanding of a reagent's physical and chemical properties is fundamental
to its effective application in a laboratory setting. 4-(Bromomethyl)quinoline is typically
encountered as a white crystalline solid.[5] It is important to note that the compound is reported
to be unstable and should be used as soon as possible after preparation.[5] This instability also
accounts for some variability in reported melting points.
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Property Value Source
CAS Number 5632-16-6 [1][2][6]
Molecular Formula C10HsBrN [1]12]
Molecular Weight 222.08 g/mol [11[2]
Melting Point 58-59 °C or 88-91 °C [51[6]
Appearance White crystals/powder [5]

pKa (Predicted) 456 £0.13 [1]
Solubility Insoluble in water [7]

C1=CC=C2C(=C1)C(=CC=N2)
SMILES B 2]
r

Synthesis of 4-(Bromomethyl)quinoline

The most common and direct synthesis of 4-(Bromomethyl)quinoline involves the free-radical
bromination of 4-methylquinoline, also known as lepidine. This reaction selectively targets the
benzylic-like methyl group due to the stability of the resulting radical intermediate. N-
Bromosuccinimide (NBS) is the reagent of choice for this transformation, as it provides a low,
steady concentration of bromine, minimizing side reactions. A radical initiator, such as benzoyl
peroxide or AIBN, is often used, and the reaction is typically conducted in a non-polar solvent
like carbon tetrachloride under reflux.[5]

Experimental Protocol: Synthesis from 4-
Methylquinoline[5]

This protocol is adapted from a reported procedure and should be performed by trained
personnel using appropriate safety precautions in a well-ventilated fume hood.

Materials:
e 4-Methylquinoline (lepidine) (0.1 mole)

¢ N-Bromosuccinimide (NBS) (0.08 mole)
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e Carbon tetrachloride (CCla4)

e Reaction flask with reflux condenser and magnetic stirrer

Procedure:

A suspension of N-bromosuccinimide (0.08 mole) in carbon tetrachloride is prepared in a
round-bottom flask.

e The suspension is stirred and heated to 60 °C.

e 4-Methylquinoline (0.1 mole) is added to the stirred suspension.

e The reaction mixture is heated to reflux and maintained for 30 minutes.

 After the reflux period, the mixture is filtered while hot to remove the succinimide byproduct.

o The filtrate is allowed to cool, during which 4-(Bromomethyl)quinoline crystallizes.

e The resulting white crystals are collected and washed thoroughly with water to remove any
residual succinimide.

e The product is dried in a vacuum. It is crucial to note that the product is unstable and should
be used promptly for subsequent reactions.[5]
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Starting Materials
4-Methylquinoline N-Bromosuccinimide Carbon Tetrachloride
(Lepidine) (NBS) (Solvent)

Reaition

Heat to Reflux
(30 min)

Workup & Purification

[ Cooling & j

Crystallization
:

(Wash with Watea
:

(Vacuum Drying)

4-(Bromomethyl)quinoline
(Final Product)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1600949?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/4-bromomethylquinoline-dic485833.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Bromomethyl_quinoline
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Bromomethyl_quinoline
https://pubs.acs.org/doi/10.1021/acs.jmedchem.6b00723
https://pubmed.ncbi.nlm.nih.gov/40356522/
https://pubmed.ncbi.nlm.nih.gov/40356522/
https://prepchem.com/synthesis-4-bromomethylquinoline/
https://m.chemicalbook.com/chemicalproductproperty_en_CB9946725.htm
http://s.ewormhole.ostc.com.cn/upload/chemicalBook/MSDS/4876-10-2/EN_US_MSDS_B25305.pdf
https://www.benchchem.com/product/b1600949#4-bromomethyl-quinoline-chemical-properties-and-reactivity
https://www.benchchem.com/product/b1600949#4-bromomethyl-quinoline-chemical-properties-and-reactivity
https://www.benchchem.com/product/b1600949#4-bromomethyl-quinoline-chemical-properties-and-reactivity
https://www.benchchem.com/product/b1600949#4-bromomethyl-quinoline-chemical-properties-and-reactivity
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1600949?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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